Cas no 2228398-28-3 (4-(4-nitro-1H-pyrazol-3-yl)butanal)

• Product Name: 4-(4-nitro-1H-pyrazol-3-yl)butanal
• CAS No: 2228398-28-3
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 5897134
• PubChem ID: 165777917
• Update Time: 2025-10-29

4-(4-nitro-1H-pyrazol-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-nitro-1H-pyrazol-3-yl)butanal
• 2228398-28-3
• EN300-1791610

• Inchi： 1S/C7H9N3O3/c11-4-2-1-3-6-7(10(12)13)5-8-9-6/h4-5H,1-3H2,(H,8,9)
• InChI Key： PPDSCTADWULILS-UHFFFAOYSA-N
• SMILES： O=CCCCC1=C(C=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.06439116g/mol
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 91.6Ų

Additional information on 4-(4-nitro-1H-pyrazol-3-yl)butanal

Introduction to 4-(4-nitro-1H-pyrazol-3-yl)butanal (CAS No. 2228398-28-3)

4-(4-nitro-1H-pyrazol-3-yl)butanal, identified by the Chemical Abstracts Service Number (CAS No.) 2228398-28-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitro-substituted pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a butanal side chain linked to a nitro-functionalized pyrazole ring, positions it as a promising candidate for further exploration in drug discovery and development.

The nitro group in the 4-position of the pyrazole ring and the aldehyde functionality in the butanal moiety contribute to the compound's unique chemical properties and reactivity. These features make it a valuable scaffold for designing novel bioactive molecules. In recent years, there has been a growing interest in nitro-pyrazole derivatives due to their reported roles in various biological processes, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of both the nitro group and the aldehyde group provides multiple sites for chemical modification, allowing for the synthesis of analogues with tailored biological profiles.

One of the most compelling aspects of 4-(4-nitro-1H-pyrazol-3-yl)butanal is its potential as a precursor in the synthesis of more complex pharmacophores. The aldehyde group can participate in condensation reactions with various nucleophiles, such as amines or hydrazines, to form Schiff bases or hydrazones, respectively. These derivatives have been extensively studied for their pharmacological properties. Additionally, the nitro group can be reduced to an amine under appropriate conditions, opening up further avenues for structural diversification and functionalization.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(4-nitro-1H-pyrazol-3-yl)butanal and biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for developing novel anti-inflammatory agents. Furthermore, its ability to cross cell membranes due to its relatively small size and lipophilic nature enhances its bioavailability, which is crucial for effective drug delivery.

The synthesis of 4-(4-nitro-1H-pyrazol-3-yl)butanal involves multi-step organic reactions that require precise control over reaction conditions. The starting materials typically include commercially available pyrazole derivatives and nitration reagents. The introduction of the nitro group at the 4-position of the pyrazole ring is achieved through electrophilic aromatic substitution reactions, while the subsequent formation of the butanal side chain involves aldol condensation or similar transformations. Purification techniques such as column chromatography are often employed to isolate the desired product in high purity.

In terms of applications, 4-(4-nitro-1H-pyrazol-3-yl)butanal has shown promise in preclinical studies as a potential therapeutic agent. Its structural features allow it to modulate multiple signaling pathways simultaneously, which is often observed in effective drugs targeting complex diseases like cancer and autoimmune disorders. Researchers are exploring its efficacy in inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are central to inflammatory responses. Additionally, its interaction with DNA repair mechanisms has been investigated, suggesting potential applications in chemoprevention strategies.

The chemical stability of 4-(4-nitro-1H-pyrazol-3-yl)butanal under various storage conditions is another critical factor that influences its practicality as a research tool or drug candidate. Studies have demonstrated that when stored under inert atmospheres at controlled temperatures, the compound remains stable for extended periods without significant degradation. This stability is essential for maintaining batch-to-batch consistency during synthetic and analytical procedures.

From an industrial perspective, scaling up the synthesis of 4-(4-nitro-1H-pyrazol-3-yl)butanal presents both opportunities and challenges. While modern synthetic methodologies have improved efficiency and yield, optimizing large-scale production requires careful consideration of cost-effectiveness and environmental impact. Green chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during manufacturing processes. For instance, catalytic methods that employ recyclable catalysts or solvent-free reactions are being explored to enhance sustainability.

The role of 4-(4-nitro-1H-pyrazol-3-yl)butanal in interdisciplinary research is also noteworthy. Its unique structure bridges organic chemistry with medicinal chemistry, biochemistry, and pharmacology. Collaborative efforts between academic institutions and pharmaceutical companies are leveraging this compound to develop innovative drug candidates targeting unmet medical needs. High-throughput screening (HTS) platforms have been utilized to rapidly assess its activity against panels of disease-relevant targets, accelerating the discovery pipeline.

Future directions in research on 4-(4-nitro-1H-pyrazol-3-yl)butanal include exploring its mechanism of action at a molecular level through advanced biophysical techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Understanding how this compound interacts with biological macromolecules will provide insights into its therapeutic potential and guide further optimization efforts. Additionally, investigating its pharmacokinetic properties—such as absorption, distribution, metabolism, excretion (ADME)—is crucial for assessing its suitability for clinical translation.

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